Cas no 2228991-97-5 (2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228991-97-5
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 6000835
• PubChem ID: 165686486
• Update Time: 2025-05-23

2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine
• EN300-1962508
• 2228991-97-5

• Inchi： 1S/C8H8ClF3N2/c1-8(13,7(11)12)5-4(9)2-3-14-6(5)10/h2-3,7H,13H2,1H3
• InChI Key： FLWKOMDMGRVIHS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C)(C(F)F)N)F

Computed Properties

• Exact Mass: 224.0328104g/mol
• Monoisotopic Mass: 224.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine

2-(4-Chloro-2-Fluoropyridin-3-Yl)-1,1-Difluoropropan-2-Amine: A Comprehensive Overview

The compound 2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine, identified by the CAS number NO. 2228991-97-5, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

The molecular structure of 2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine is characterized by a pyridine ring substituted with chlorine and fluorine atoms at specific positions. The presence of these halogen substituents significantly influences the electronic properties of the molecule, making it an interesting candidate for various chemical reactions. The propanamine moiety attached to the pyridine ring further enhances the compound's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. The ability of this compound to act as a versatile intermediate has been demonstrated in several publications, where it has been used to construct complex heterocyclic frameworks with promising therapeutic applications.

The synthesis of NO. 2228991-97-5 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the halogen atoms. The final step involves the attachment of the propanamine group, which is achieved through nucleophilic substitution or other suitable methods. These synthetic strategies have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale applications.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate activity against certain enzymes and cellular targets. While further research is needed to fully understand its pharmacological profile, these initial findings suggest that it could serve as a lead compound for drug discovery efforts. Additionally, its unique chemical properties make it a valuable tool for studying reaction mechanisms and catalytic processes in organic chemistry.

The integration of computational chemistry techniques has also played a pivotal role in advancing our understanding of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. These computational studies have been complemented by experimental work, leading to a comprehensive understanding of its properties and potential applications.

In conclusion, NO. 2228991-97-5, or 2-(4-chloro-2-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine, represents a fascinating example of how modern chemical synthesis and research can lead to innovative compounds with wide-ranging applications. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is poised to make significant contributions to various fields within chemistry and beyond.